Cas no 1361606-34-9 (3,6-Bis(2,6-dichlorophenyl)picolinonitrile)

• Product Name: 3,6-Bis(2,6-dichlorophenyl)picolinonitrile
• CAS No: 1361606-34-9
• MF: C₁₈H₈Cl₄N₂
• MW: 394.081520080566
• CID: 4912031
• Update Time: 2025-05-26

3,6-Bis(2,6-dichlorophenyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3,6-Bis(2,6-dichlorophenyl)picolinonitrile

• Inchi： 1S/C18H8Cl4N2/c19-11-3-1-4-12(20)17(11)10-7-8-15(24-16(10)9-23)18-13(21)5-2-6-14(18)22/h1-8H
• InChI Key： NHNFGPGSMSUUPE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1=C(C#N)N=C(C=C1)C1C(=CC=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 459
• XLogP3: 6.7
• Topological Polar Surface Area: 36.7

Additional information on 3,6-Bis(2,6-dichlorophenyl)picolinonitrile

3,6-Bis(2,6-Dichlorophenyl)Picolinonitrile: A Comprehensive Overview

3,6-Bis(2,6-Dichlorophenyl)Picolinonitrile (CAS No. 1361606-34-9) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a picolinonitrile backbone substituted with two 2,6-dichlorophenyl groups at the 3 and 6 positions. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in advanced chemical systems.

The synthesis of 3,6-Bis(2,6-Dichlorophenyl)Picolinonitrile involves a series of carefully controlled reactions that ensure the precise placement of the substituents on the picolinonitrile framework. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels in the production of this compound. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel approach utilizing palladium-catalyzed coupling reactions to streamline the synthesis process.

One of the most notable applications of 3,6-Bis(2,6-Dichlorophenyl)Picolinonitrile is in the field of coordination chemistry. The compound's ability to act as a ligand in metal complexes has been extensively explored in recent years. A research team from the University of Cambridge reported that when this compound coordinates with transition metals such as cobalt and nickel, it forms highly stable complexes with exceptional catalytic activity. These findings have opened new avenues for its use in industrial catalysis and green chemistry.

In addition to its role in coordination chemistry, 3,6-Bis(2,6-Dichlorophenyl)Picolinonitrile has also found applications in materials science. Its electronic properties make it an ideal candidate for use in organic semiconductors and light-emitting diodes (LEDs). A study conducted at Stanford University revealed that incorporating this compound into polymer blends significantly enhances their electrical conductivity and optoelectronic performance.

The environmental impact and safety profile of 3,6-Bis(2,6-Dichlorophenyl)Picolinonitrile have also been subjects of recent research. According to a report published in *Environmental Science & Technology*, the compound exhibits low toxicity towards aquatic organisms under standard laboratory conditions. However, further studies are needed to assess its long-term effects on ecosystems and human health.

Looking ahead, the potential applications of 3,6-Bis(2,6-Dichlorophenyl)Picolinonitrile are expected to expand as researchers continue to explore its properties and interactions with other chemical systems. Its role in drug discovery and biotechnology is particularly promising, with ongoing studies investigating its ability to modulate enzyme activity and target specific cellular pathways.